Cas no 2171263-57-1 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• CAS No: 2171263-57-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5908370
• PubChem ID: 165564023
• Update Time: 2025-05-25

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• EN300-1548713
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}butanoic acid
• 2171263-57-1

• Inchi： 1S/C27H30N2O5/c1-17(13-23(30)31)28-24(32)27(15-26(16-27)11-6-12-26)29-25(33)34-14-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-/m1/s1
• InChI Key： ZRXCJWIMEPZZBN-QGZVFWFLSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid

Compound CAS No. 2171263-57-1: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro[3.3]heptan-2-ylformamido}butanoic acid

The compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro[3.3]heptan-2-ylformamido}butanoic acid (CAS No. 2171263-57-1) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a spiro[3.3]heptane core, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The stereochemistry at the (R)-configuration of the molecule plays a critical role in its biological activity and chemical reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereo-selective catalysis and click chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule by facilitating controlled deprotection under mild conditions. This feature has made the compound invaluable in the development of bioactive molecules and drug delivery systems.

The spiro[3.3]heptane framework within this compound contributes to its unique physical properties, including enhanced stability and solubility. This structural element has been extensively studied in the context of drug design, where it is often employed to improve pharmacokinetic profiles. Recent research has demonstrated that analogs of this compound exhibit promising antimicrobial and anti-inflammatory activities, making them strong candidates for therapeutic development.

In terms of synthesis, the preparation of this compound involves a multi-step process that integrates principles from both organic and stereochemistry. Key steps include the formation of the spirocyclic core through intramolecular cyclization and the subsequent installation of the Fmoc group via amide bond formation. The stereochemical integrity of the molecule is maintained throughout these steps, ensuring that the final product retains its desired properties.

From an applications perspective, this compound has found utility in diverse areas such as biological imaging, where its fluorogenic properties enable real-time tracking of molecular interactions within living systems. Additionally, its role as a building block in medicinal chemistry has led to its incorporation into libraries of compounds screened for potential therapeutic agents.

Recent studies have also highlighted the potential of this compound in the field of nanotechnology, where its structural complexity allows for the creation of self-assembling nanostructures with applications in drug delivery and sensing technologies. The ability to modify specific functional groups within the molecule further enhances its adaptability across various research domains.

In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro[3.3]heptan-2-ylformamido}butanoic acid (CAS No. 2171263-57-1) stands as a testament to modern chemical innovation. Its intricate structure, combined with versatile functional groups, positions it as a pivotal molecule in advancing scientific research and industrial applications.